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Compound Name: Onitisin 2'-O-glucoside

Cat. No.: B1158687

For Researchers, Scientists, and Drug Development Professionals

Abstract

Onitisin 2'-0O-glucoside, a natural product with the CAS number 62043-53-2, is a
sesquiterpenoid glycoside. This technical guide provides a comprehensive overview of its
chemical properties, and available biological data. While specific quantitative data on the
biological activities of Onitisin 2'-O-glucoside is limited in publicly accessible literature, this
guide summarizes the known information and provides context based on related compounds
isolated from its natural source, Onychium japonicum. This document aims to serve as a
foundational resource for researchers and professionals in drug discovery and development.

Chemical and Physical Properties

Onitisin 2'-0O-glucoside is a glycoside derivative of the sesquiterpenoid onitisin. Its chemical
structure is characterized by an indanone core linked to a glucose molecule. The key
physicochemical properties are summarized in the table below.
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Property Value Source

CAS Number 62043-53-2 [1]

Molecular Formula C21H3009

Molecular Weight 426.46 g/mol [1]
(S)-4-Hydroxy-2-
(hydroxymethyl)-2,5,7-
trimethyl-6-(2-
(((2R,3R,4S,5S,6R)-3,4,5-

Synonyms ) [1]
trihydroxy-6-
(hydroxymethyl)tetrahydro-2H-
pyran-2-yl)oxy)ethyl)-2,3-
dihydro-1H-inden-1-one

Appearance Not Available [1]

Storage Temperature

2-8°C Refrigerator

[1]

Shipping Conditions

Ambient

[1]

Natural Source and Isolation

Onitisin 2'-O-glucoside is a natural product isolated from the fern Onychium japonicum

(Thunb.) Kunze, a member of the Pteridaceae family. This fern is also known by common

names such as Carrot Fern and Cat's Claw Fern.[2][3] Phytochemical analyses of Onychium

japonicum have revealed the presence of a diverse array of secondary metabolites, including

flavonoids, alkaloids, saponins, tannins, and various glycosides.[4]

General Isolation Workflow

While a specific, detailed protocol for the isolation of Onitisin 2'-O-glucoside is not readily

available in the reviewed literature, a general workflow for isolating glycosides from plant

material can be described. This process typically involves extraction, fractionation, and

purification steps.
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Caption: General workflow for the isolation of glycosides.
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Structural Elucidation

The structure of Onitisin 2'-O-glucoside would be elucidated using a combination of
spectroscopic techniques.

Spectroscopic Data

Although the specific *H and 3C NMR data for Onitisin 2'-O-glucoside are not available in the
public domain, the structural confirmation would rely on the following analyses:

¢ IH NMR (Proton Nuclear Magnetic Resonance): To determine the number and types of
protons and their connectivity. Key signals would include those for the aromatic and aliphatic
protons of the indanone core and the characteristic signals of the glucose moiety.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify the number of carbon atoms
and their chemical environments.

e 2D NMR (COSY, HSQC, HMBC): To establish detailed correlations between protons and
carbons, confirming the connectivity within the aglycone and the glycosidic linkage.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern,
confirming the molecular formula.

Biological Activity

While specific quantitative data on the biological activity of Onitisin 2'-O-glucoside is scarce,
studies on extracts of Onychium japonicum and related compounds suggest potential
therapeutic properties.

Potential Anticancer Activity

Onychium japonicum has been reported to possess cytotoxic compounds.[4] For instance, a
chalcone derivative extracted from this plant showed high cytotoxic activity against human
cervical cancer (HeLa) and hepatocellular carcinoma (BEL-7402) cell lines.[4] The general
class of cardiac glycosides has also been investigated for their anticancer properties.[5]

A general workflow for assessing the cytotoxic activity of a pure compound is outlined below.
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Caption: Workflow for in vitro cytotoxicity testing.

Potential Anti-inflammatory Activity

Two new cyathane diterpene glucosides isolated from Onychium japonicum were found to have
anti-inflammatory effects.[4] This suggests that other glycosides from this plant, such as

Onitisin 2'-0O-glucoside, may also possess similar properties.

A common in vitro assay to screen for anti-inflammatory activity involves measuring the
inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.
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Caption: Workflow for in vitro NO inhibition assay.

Potential Antioxidant Activity

Phenolic compounds and flavonoids, which are present in Onychium japonicum, are well-
known for their antioxidant properties.[4] The antioxidant potential of Onitisin 2'-O-glucoside
could be evaluated using various in vitro assays.
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A standard method for determining antioxidant capacity is the DPPH (2,2-diphenyl-1-
picrylhydrazyl) radical scavenging assay.

e Preparation of DPPH solution: Prepare a stock solution of DPPH in methanol. The
concentration is typically adjusted to obtain an absorbance of approximately 1.0 at 517 nm.

o Sample preparation: Dissolve Onitisin 2'-O-glucoside in a suitable solvent (e.g., methanol
or DMSO) to prepare a stock solution, from which serial dilutions are made.

e Assay: In a 96-well plate, add a specific volume of each sample dilution to the DPPH
solution. A positive control (e.g., ascorbic acid or Trolox) and a blank (solvent) should be
included.

 Incubation: Incubate the plate in the dark at room temperature for a defined period (e.g., 30
minutes).

o Measurement: Measure the absorbance of the solutions at 517 nm using a microplate
reader.

o Calculation: The percentage of radical scavenging activity is calculated using the following
formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of
control] x 100

e |C50 Determination: The IC50 value (the concentration of the compound that scavenges
50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the
sample concentrations.

Signaling Pathways

Currently, there is no specific information in the scientific literature detailing the signaling
pathways modulated by Onitisin 2'-O-glucoside. However, based on the potential biological
activities of related compounds, several pathways could be of interest for future investigation.

e Apoptosis Pathway: If Onitisin 2'-O-glucoside exhibits cytotoxic activity, it may induce
apoptosis through the intrinsic (mitochondrial) or extrinsic (death receptor) pathways. Key
proteins to investigate would include the Bcl-2 family proteins (Bax, Bcl-2), caspases
(caspase-3, -8, -9), and cytochrome c.
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 Inflammatory Pathways: For anti-inflammatory activity, the NF-kB and MAPK signaling
pathways are central. Inhibition of these pathways would lead to a decrease in the
production of pro-inflammatory mediators such as NO, TNF-a, and IL-6.
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Caption: Postulated signaling pathways for Onitisin 2'-O-glucoside.

Conclusion and Future Directions

Onitisin 2'-O-glucoside is a natural product with a defined chemical structure. While its
biological activities have not been extensively studied, its origin from Onychium japonicum, a
plant with known medicinal properties, suggests that it may possess therapeutic potential.
Future research should focus on:

o Complete structural elucidation: Publishing the full *H and 3C NMR spectral data.

o Quantitative biological evaluation: Determining the 1C50 values for its cytotoxic, anti-
inflammatory, and antioxidant activities.

e Mechanism of action studies: Investigating the specific signaling pathways through which it
exerts its biological effects.

« Invivo studies: Evaluating its efficacy and safety in animal models.
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This technical guide provides a starting point for researchers interested in exploring the
potential of Onitisin 2'-O-glucoside as a lead compound for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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